1218779-75-9; 811803-05-1

YN968D1 free base

• CAS RN:
• 1218779-75-9; 811803-05-1

• Formula:
• C25H27N5O4S

• InChI:
• InChI=1S/C24H23N5O.CH4O3S/c1-17-10-14-26-15-21(17)29-22-20(5-4-13-27-22)23(30)28-19-8-6-18(7-9-19)24(16-25)11-2-3-12-24;1-5(2,3)4/h4-10,13-15H,2-3,11-12H2,1H3,(H,27,29)(H,28,30);1H3,(H,2,3,4)

• InChIKey:
• BDGPIQYIFFSTGI-UHFFFAOYSA-N

• YN968D1 free base is a useful research compound. Its molecular formula is C25H27N5O4S and its molecular weight is 493.58. The purity is usually 95%.

Apatinib Mesylate

In Stock

• CAS RN:
• 1218779-75-9

• Formula:
• C25H27N5O4S

• InChI:
• InChI=1S/C24H23N5O.CH4O3S/c25-17-24(11-1-2-12-24)19-5-7-20(8-6-19)29-23(30)21-4-3-13-27-22(21)28-16-18-9-14-26-15-10-18;1-5(2,3)4/h3-10,13-15H,1-2,11-12,16H2,(H,27,28)(H,29,30);1H3,(H,2,3,4)

• InChIKey:
• FYJROXRIVQPKRY-UHFFFAOYSA-N

• Rivoceranib Mesylate is a novel selective inhibitor of vascular endothelial growth factor receptor 2 (vegfr2)

Apatinib

In Stock

• CAS RN:
• 811803-05-1

• Formula:
• C₂₄H₂₃N₅O

• InChI:
• InChI=1S/C24H23N5O/c25-17-24(11-1-2-12-24)19-5-7-20(8-6-19)29-23(30)21-4-3-13-27-22(21)28-16-18-9-14-26-15-10-18/h3-10,13-15H,1-2,11-12,16H2,(H,27,28)(H,29,30)

• InChIKey:
• FYJROXRIVQPKRY-UHFFFAOYSA-N

• Apatinib is a tyrosine kinase inhibitor that potently suppresses the kinase activity of vascular endothelial growth factor 2 (VEGFR2;  IC50 = 1 nM). It is less effective against c-kit (IC50 = 429 nM), Ret (IC50 = 13 nM), and c-src (IC50 = 53 nM) and does not inhibit EGFR, Her-2, or FGFR1 (IC50s = >10 µM). Apatinib has been shown to inhibit the proliferation, migration, and tube formation of human umbilical vein endothelial cells stimulated by fetal bovine serum and, either alone, or in combination with chemotherapeutic agents, prevented the growth of several established human tumor xenograft models.
  Rivoceranib is an orally bioavailable, small-molecule receptor tyrosine kinase inhibitor with potential antiangiogenic and antineoplastic activities. Upon administration, rivoceranib selectively binds to and inhibits vascular endothelial growth factor receptor 2, which ma...